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Compound of Interest

Compound Name: 5-Bromo-2-methoxynicotinonitrile

Cat. No.: B1293179

Essential Safety and Handling Guide for 5-Bromo-2-
methoxynicotinonitrile

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromo-2-methoxynicotinonitrile (CAS
No. 941294-54-8) was not available at the time of this writing. The following guidance is based
on the safety data of structurally similar compounds, namely 5-Bromo-2-methoxybenzonitrile
and 5-Bromo-2-methoxypyridine, as well as general best practices for handling halogenated
organic compounds and nitriles. It is imperative that a comprehensive, site-specific risk
assessment be conducted by qualified personnel before handling this chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals. It outlines the necessary personal protective equipment
(PPE), a detailed operational plan for handling, and a step-by-step disposal protocol to ensure
the safe use of this compound in a laboratory setting.

Hazard Identification and Summary

Based on analogous compounds, 5-Bromo-2-methoxynicotinonitrile is anticipated to present
the following hazards.
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Hazard Statement

Classification

Precautionary Statement

H302: Harmful if swallowed

Acute Toxicity, Oral (Category
4)

P264: Wash hands and
exposed skin thoroughly after
handling. P270: Do not eat,
drink or smoke when using this
product. P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.

H312: Harmful in contact with

skin

Acute Toxicity, Dermal

(Category 4)

P280: Wear protective
gloves/protective clothing.
P302 + P352: IF ON SKIN:
Wash with plenty of soap and

water.

H332: Harmful if inhaled

Acute Toxicity, Inhalation

(Category 4)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area. P304
+ P340: IF INHALED: Remove
person to fresh air and keep

comfortable for breathing.

H315: Causes skin irritation

Skin Corrosion/Irritation

(Category 2)

P332 + P313: If skin irritation
occurs: Get medical

advice/attention.

H319: Causes serious eye

irritation

Serious Eye Damage/Eye

Irritation (Category 2A)

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337 +
P313: If eye irritation persists:

Get medical advice/attention.

H335: May cause respiratory
irritation

Specific Target Organ Toxicity
— Single Exposure (Category

P312: Call a POISON
CENTER or doctor/physician if
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3), Respiratory System

you feel unwell.

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 5-Bromo-2-methoxynicotinonitrile, the

following personal protective equipment is mandatory.

PPE Item

Specification

Rationale

Hand Protection

Chemical-resistant nitrile

gloves.[1]

Nitrile gloves offer superior
resistance to a wide range of
chemicals, including
halogenated organic
compounds and nitriles,
protecting against skin contact

and absorption.[1]

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield should
be worn if there is a splash

hazard.

Protects eyes from dust
particles and potential

splashes of the compound.

Skin and Body Protection

A flame-retardant lab coat,
long pants, and closed-toe

shoes.

Prevents accidental skin

contact with the chemical.

Respiratory Protection

To be used in a certified
chemical fume hood. If a fume
hood is not available, a
NIOSH-approved respirator
with an organic vapor cartridge
and a P95 patrticulate filter may
be necessary based on a risk

assessment.

The compound may be a
respiratory irritant and harmful
if inhaled.[2] Working in a fume
hood is the primary
engineering control to prevent

inhalation exposure.

Operational Plan for Handling
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Adherence to a strict operational protocol is essential for the safe handling of 5-Bromo-2-
methoxynicotinonitrile. The following step-by-step guide outlines the procedure from
preparation to post-handling cleanup.

. Preparation and Pre-Handling Check:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.

Assemble all necessary PPE and ensure it is in good condition.

Prepare all necessary equipment (spatulas, weighing paper, glassware, etc.) and place it
within the fume hood to minimize movement in and out of the containment area.

Have a chemical spill kit readily available.

. Weighing and Transferring the Compound:

Don all required PPE before entering the designated handling area.

Perform all manipulations of the solid compound within the chemical fume hood.

To minimize the generation of dust, handle the compound gently.

Use a dedicated spatula for transferring the solid.

If transferring to a container with a solvent, add the solvent to the receiving vessel first, if
possible, to reduce dust.

. During Operation:

Keep the container of 5-Bromo-2-methoxynicotinonitrile tightly sealed when not in use.
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling, even if gloves were worn.

. Post-Handling and Cleanup:

Decontaminate all equipment that has come into contact with the chemical using an
appropriate solvent (e.g., ethanol or acetone), collecting the waste for proper disposal.

Wipe down the work surface of the fume hood.

Remove PPE in the correct order to avoid cross-contamination.

Dispose of contaminated gloves and other disposable materials in the designated hazardous
waste container.
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Disposal Plan

Proper disposal of 5-Bromo-2-methoxynicotinonitrile and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

e As a halogenated organic compound, all waste containing 5-Bromo-2-
methoxynicotinonitrile must be collected in a designated "Halogenated Organic Waste"
container.[3]

e This includes excess or unwanted compound, contaminated disposable materials (gloves,
weighing paper, etc.), and rinse solutions from equipment decontamination.

» Do not mix with non-halogenated organic waste or other incompatible waste streams.

2. Container Labeling:

o The waste container must be clearly labeled with "Hazardous Waste," "Halogenated Organic
Waste," and the full chemical name: "5-Bromo-2-methoxynicotinonitrile.”
o Keep the container securely sealed when not in use.

3. Storage and Final Disposal:

o Store the sealed waste container in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal company.

e Never dispose of 5-Bromo-2-methoxynicotinonitrile down the drain.[3]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points in the safe handling process
for 5-Bromo-2-methoxynicotinonitrile.
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Caption: Workflow for the safe handling and disposal of 5-Bromo-2-methoxynicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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